Journal Name:Journal of Essential Oil Bearing Plants
Journal ISSN:0972-060X
IF:1.971
Journal Website:http://www.tandfonline.com/toc/teop20/current
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:136
Publishing Cycle:Bimonthly
OA or Not:Not
Mathematical Modeling of the Effect of Cell Mobility and Active Intercellular Interactions on the Sorting of the Cells of Two Types in the Cultures of Biological Tissues
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-17 , DOI: 10.1134/s0015462822601966
AbstractThe cell motion is at the bottom of many biological phenomena. An important role in controlling cell motions is played by active stresses developing in biological tissues as a result of mechanical intercellular interactions. An investigation of the evolution of the mixtures of cells of different types forming cell aggregates shows that active intercellular force interactions lead to the spatial separation of the cells of different types, or the cell sorting. Within the framework of the continuum model of biological media [24] (the cells of different types are regarded as separate phases), in this study we investigate the effect of the parameters characterizing various mechanisms of the development of active intercellular stresses, as well as adhesion and cell mobility, on the process of the sorting of cells of two types that form an aggregate of spherical shape at the initial moment of time. It is shown that the sufficient condition for the sorting of cells of different types and the formation of a sharp boundary between the regions occupied by these cells is the absence of contracting interactions between the cells of different phases under the condition of asymmetry of the initial distributions of their concentrations or asymmetry of the parameters characterizing the development of active stresses in different phases. It is shown that the cells of the phase, where active contracting intercellular interactions are stronger (at the same values of the other parameters and the same initial distributions of phase concentrations for different cell phases), strive to occupy the central region of a spheroid. At the same time, the cells of the other phase, where the contracting interactions are weaker, are displaced to the periphery. An increase in the parameter characterizing cell repulsion leads to the displacement of this cell phase toward the periphery. Beside the active interaction forces, the cell motions can be controlled by both passive mechanical properties of the medium and the cell mobility. The asymmetry of the interphase distributions of these parameters can lead to the situation, when the cells that possess the greater contracting interactions will be displaced toward the cell spheroid periphery and surround the cells, the interaction between which is weaker.
Detail
Mass Transfer from a Drop in Fall into the Fluid Thickness in the Initial Stage of the Coalescence Process
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-02 , DOI: 10.1134/s0015462822601607
AbstractHigh-speed videorecording is used to trace the fine structure evolution in the case of freely falling drop matter propagation beneath the deformed surface of a fluid, initially at rest. The coalescence of a water drop with ammonium rhodanide solution and drops of sodium chloride solution, sodium carbonate, and ink with water is studied. In the initial stage of the coalescence process occurring in the impact regime with rapid cavity formation the drop loses the continuity. Short thin jetlets penetrating the cavity bottom are visualized for the first time. The earlier-observed drop disintegration into thin fibers that form linear or reticular structures on the cavity and crown surfaces is confirmed. The jetlets that contain the drop matter merge gradually and form an intermediate fibrous layer embracing the cavity; this layer possesses a well-defined outer boundary. As the cavity enlarges, the intermediate layer homogenizes and becomes thinner. Further on, in the process of cavity collapse new fiber groups are formed in the target fluid; they penetrate the cavity boundary beneath the grid nodes. In the experiments performed the fibrous layer embracing the primary cavity was observable, when a fluid of greater density (ink, sodium carbonate, or sodium chloride solution drops) intruded into a less dense medium (water) or when a fluid of smaller density (water droplets) was introduced into a heavier fluid (ammonium rhodanide solution). The fibrous shell of the primary cavity becomes thicker with increase in the drop velocity.
Detail
Numerical Investigation of the Effect of Porous Wing Elements on the Properties of Supersonic Tip Vortices
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-06-28 , DOI: 10.1134/s0015462823600360
AbstractThe effect of a porous wingtip on tip vortex formation and properties in a supersonic flow is studied. It is established that a porous wingtip has a considerable effect on the vortex structure and parameters reducing its intensity.
Detail
Influence of the Initial Shape of a Bubble on Bubble Rise Dynamics in a Stagnant Viscous Fluid
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-06-28 , DOI: 10.1134/s0015462822602224
AbstractThe effect of the shape of a single bubble at the initial instant on the bubble rising dynamics in a viscous fluid at rest is studied. Elliptical bubbles with various compression ratios are considered. Mathematical simulation of the process is based on the volume of fluid method, which makes it possible to trace the evolution of the interface. The results of calculations of test problems are in adequate agreement with the data of other authors available in the literature. The shapes of the interfacial surface and the velocity and vorticity fields in the process of bubbles rising in the gravity field are obtained at the Reynolds number Re = 35 and the Bond numbers Bo = 10 and 125. The main attention is paid to the regime of unsteady motion. It is shown that the bubble rise velocity has one or two local maxima depending on the properties of the media. It is found that bubbles initially elongated vertically rise more rapidly than those elongated horizontally.
Detail
Possibility of Forming Periodic Pulsed Jets Using Cavitation Self-Oscillation Modes
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-17 , DOI: 10.1134/s0015462823600062
AbstractThe work studies cavitation self-oscillations which occur in a liquid flow in a pipeline with two resistances: the first is the cavitator, followed by an artificial ventilated cavity with an average pressure greater than atmospheric pressure, and through the second resistance (nozzle), liquid and gas flow out into the atmosphere. Experiments are carried out on a planar jet facility with transparent side walls for video recording. We research the possibility of using the mode of self-oscillations to create periodic pulsed jets at the outlet. The studies show that various frequency modes of self-oscillation can be implemented, with the mode of the first or second frequency modes being the most suitable for generating pulsed jets. It is demonstrated that the mode of intermittent liquid outflow from the nozzle occurs at a rather high average pressure in the cavity. The maximum pressure in the area of collision with the obstacle significantly exceeds both the average pressure of the head and the maximum pressure in the cavity.
Detail
Experimental Study on Carbon Dioxide Bubble Dynamics at the Interface of Layered Liquids with Different Viscosities
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-02-09 , DOI: 10.1134/s0015462822600663
AbstractThe dynamic characteristics of carbon dioxide bubbles passing through the interface of layered liquid have a far-reaching impact on capture, storage and utilization, metallurgical chemical industry and nuclear reactor operation. In order to study the dynamics of carbon dioxide bubbles on the layered liquid interface of deionized water and oil with different viscosities based on the visual-experimental platform, the carbon dioxide bubbles produced by the nozzle were experimentally studied under the layered liquid level of deionized water and oil with different viscosities, the movement results of carbon dioxide bubbles were photographed and analyzed using a high-speed camera. The initial maximum diameter of a carbon dioxide bubble, the passing diameter of a carbon dioxide bubble, the residence time of a carbon dioxide bubble on the interface, the wake length, and the shedding time were studied experimentally, and the critical diameter number, Eotvos–Galileo image and the length diameter ratio were analyzed. The results show that the critical diameter number of the initial maximum diameter and the passing diameter is greater than 10, and is located in the I and III regions of the Eotvos–Galileo image. The initial maximum diameter when the viscosity of sodium carboxymethyl cellulose solution is equal to 100 mPa s, the passing diameter, the wake length, and the length diameter ratio have a M-shaped distribution as a whole, and the initial maximum diameter when the viscosity of sodium carboxymethyl cellulose solution is small has a W-shaped distribution. The residence time and the transit time increase with increase in the viscosity.
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Calculation of Induction Time during High-temperature Oxidation of Methane
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-01-09 , DOI: 10.1134/s001546282260136x
AbstractThe study on methane–oxygen mixture ignition diluted with nitrogen by numerical simulation was carried out. Temporal sweeps of CH3, CH4, OH, and O2 concentrations were obtained for three variants of the combustible mixture in a wide temperature range T = (700–2500) K. The temperature intervals of ignition with the mechanism of active radicals’ chain branching were established. Ignition temperatures in these intervals were determined. The induction time and the corresponding reduced induction time for the three ignition signs were calculated in the determined temperature intervals for the three variants of the mixtures. A satisfactory agreement between the values of the calculated induction time and the published measured values was established.
Detail
On Possibility of the Development of Instability of the Surface of the Dome of a Rising Bubble
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-17 , DOI: 10.1134/s0015462822602315
AbstractThe results of experiments on the study of stability of the dome of a water bubble rising through a salt solution are presented. The experimental results are obtained using the PLIF method by recording the flow in the plane that coincides with the axis of symmetry of the bubble, The experiments demonstrate the possibility of the development of instability in the vicinity of the pole of the dome of such a bubble in accordance with the previously published results of computational simulation.
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Motion of a Piston Separating Magnetic and Non-Magnetic Fluids in a Magnetic Field
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-02 , DOI: 10.1134/s0015462822601784
AbstractThe pumping of non-magnetic fluid by a dosing pump that is based on a magnetic fluid with an immersed body made of a magnetizable material is studied theoretically and experimentally. The process of fluid pumping in an applied vertical uniform magnetic field is investigated. The time dependences of the rise of the piston between the magnetic and non-magnetic fluids are calculated and measured in constant and stepwise magnetic fields. A good agreement between theory and experiment is obtained. The dependence of the rise time of the piston on the magnitude of the constant magnetic field is calculated. The motion of piston is theoretically investigated after the magnetic field is switched off.
Detail
Fluid Flow to a Well through a Radial Hydraulic Fracture in a Porous Medium at Constant Flow Rate
Journal of Essential Oil Bearing Plants ( IF 1.971 ) Pub Date: 2023-05-17 , DOI: 10.1134/s0015462822601942
AbstractThe problem of fluid withdrawal from a reservoir into a well or injection of fluid from a well into a reservoir in the presence of a hydraulic fracture perpendicular to the wellbore is considered in the constant flow rate regime. Analytical solutions that describe the evolution of pressure in the fracture at a constant reservoir-to-well fluid flow rate are obtained. Approximate solutions are constructed using the method of successive change of stationary states (SCSS). A comparison of the numerical results of the exact and approximate solutions shows that these solutions are almost identical. The influence of the reservoir features of the stratum and fracture on the evolution of pressure in the fracture and well is analyzed.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物4区 PLANT SCIENCES 植物科学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.20 14 Science Citation Index Expanded Not
Submission Guidelines
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